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Compound of Interest

Compound Name: Bay 55-9837 TFA

Cat. No.: B15571569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and essential data for the preparation, storage, and

handling of Bay 55-9837 trifluoroacetate (TFA) stock solutions. Bay 55-9837 is a potent and

selective agonist for the Vasoactive Intestinal Peptide Receptor 2 (VPAC2), playing a significant

role in research related to type 2 diabetes and other metabolic disorders.[1][2][3][4] Proper

preparation of stock solutions is critical for ensuring experimental accuracy and reproducibility.

Compound Information and Solubility
Bay 55-9837 is a peptide with a molecular weight of approximately 3742.3 g/mol .[1] The

trifluoroacetate (TFA) salt form generally enhances the solubility of the peptide in aqueous

solutions.[2] The purity of the solid compound is typically ≥98%.[1]

Table 1: Solubility of Bay 55-9837 TFA in Various Solvents
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Solvent Solubility Reference

DMSO 30 mg/mL [1]

DMF 20 mg/mL [1]

Ethanol 10 mg/mL [1]

PBS (pH 7.2) 5 mg/mL [1]

Water ≥ 50 mg/mL (13.36 mM) [5]

Note: The "≥" symbol indicates that the saturation point was not reached at this concentration.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bay 55-9837 TFA in

dimethyl sulfoxide (DMSO).

Materials:

Bay 55-9837 TFA (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Acclimatization: Before opening, allow the vial of Bay 55-9837 TFA to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

hygroscopic powder.
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Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Bay 55-9837 TFA powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out approximately 3.74 mg of the compound (Molecular Weight

= 3742.3 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the weighed powder. To continue the example, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particulates.

Gentle warming (to no more than 37°C) may be applied if necessary to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes in sterile polypropylene tubes.[5][6][7]

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[1][5] Refer to the stability

data below for recommended storage durations.

Storage and Stability
The stability of Bay 55-9837 TFA depends on whether it is in solid form or in solution.

Table 2: Storage and Stability of Bay 55-9837 TFA

Form
Storage
Temperature

Stability Reference

Solid (Lyophilized) -20°C ≥ 4 years [1]

Stock Solution in

Solvent
-20°C 1 month [5][6][7][8][9]

Stock Solution in

Solvent
-80°C 6 months [5][6][7][8][9]

Note: For optimal stability, stock solutions should be stored in tightly sealed containers,

protected from light and moisture.[5][6][7][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15571569?utm_src=pdf-body
https://www.medchemexpress.com/bay-55-9837.html
https://www.medchemexpress.com/bay-55-9837.html?locale=es-ES
https://www.medchemexpress.com/bay-55-9837.html?locale=ko-KR
https://www.caymanchem.com/product/36752/bay-55-9837-trifluoroacetate-salt
https://www.medchemexpress.com/bay-55-9837.html
https://www.benchchem.com/product/b15571569?utm_src=pdf-body
https://www.benchchem.com/product/b15571569?utm_src=pdf-body
https://www.caymanchem.com/product/36752/bay-55-9837-trifluoroacetate-salt
https://www.medchemexpress.com/bay-55-9837.html
https://www.medchemexpress.com/bay-55-9837.html?locale=es-ES
https://www.medchemexpress.com/bay-55-9837.html?locale=ko-KR
https://www.acetherapeutics.com/diabetes/bay-55-9837-tfa-item-3476.html
https://www.medchemexpress.com/bay-55-9837.html?locale=ja-JP
https://www.medchemexpress.com/bay-55-9837.html
https://www.medchemexpress.com/bay-55-9837.html?locale=es-ES
https://www.medchemexpress.com/bay-55-9837.html?locale=ko-KR
https://www.acetherapeutics.com/diabetes/bay-55-9837-tfa-item-3476.html
https://www.medchemexpress.com/bay-55-9837.html?locale=ja-JP
https://www.medchemexpress.com/bay-55-9837.html
https://www.medchemexpress.com/bay-55-9837.html?locale=es-ES
https://www.medchemexpress.com/bay-55-9837.html?locale=ko-KR
https://www.medchemexpress.com/bay-55-9837.html?locale=ja-JP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway of Bay 55-9837.

Stock Solution Preparation Workflow
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Caption: Workflow for Bay 55-9837 TFA Stock Solution Preparation.
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Bay 55-9837 Signaling Pathway
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Caption: Simplified Signaling Pathway of Bay 55-9837.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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